N-(3-nitrophenyl)-2,2-dimethylsuccinamic acid

• Molecular Formula: C12H14N2O5
• Molecular Weight: 266.25 g/mol
• IUPAC Name: 2,2-dimethyl-4-(3-nitroanilino)-4-oxobutanoic acid
• InChI: InChI=1S/C12H14N2O5/c1-12(2,11(16)17)7-10(15)13-8-4-3-5-9(6-8)14(18)19/h3-6H,7H2,1-2H3,(H,13,15)(H,16,17)
• InChI Key: UOCIEXXAJHNMDC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC(=O)NC1=CC(=CC=C1)[N+](=O)[O-])C(=O)O

Description

N-(3-nitrophenyl)-2,2-dimethylsuccinamic acid is a useful research compound. Its molecular formula is C12H14N2O5 and its molecular weight is 266.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Nitroaniline (27.6 grams (g)) was dissolved by stirring in 200 milliliters (ml) tetrahydrofuran. 2,2-Dimethyl succinic anhydride (25.6 g) in some tetrahydrofuran was added dropwise with stirring. The reaction was stirred at room temperature for four hours. The reaction product was recovered by addition of 500 ml ethyl acetate, followed by three washings with 3% hydrochloric acid and one with distilled water. The solution was dried with sodium sulfate and rotary evaporated to yield 50.2 g of N-(3-nitrophenyl)-2,2-dimethylsuccinamic acid.